Cas no 1001500-01-1 (1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1001500-01-1
• MF: C₁₀H₁₃N₇O₃
• MW: 279.255320310593
• MDL: MFCD04969165
• CID: 3059116
• PubChem ID: 7017480
• Update Time: 2025-10-18

1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>1-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carbohydrazi de
• AKOS B018647
• ART-CHEM-BB B018647
• 1-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YLMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
• 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide

• MDL： MFCD04969165
• Inchi： 1S/C10H13N7O3/c1-6-9(17(19)20)7(2)16(13-6)5-15-4-3-8(14-15)10(18)12-11/h3-4H,5,11H2,1-2H3,(H,12,18)
• InChI Key： YOJLHFBCWOAFRX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C=1C)CN1C=CC(C(NN)=O)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Additional information on 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide

Introduction to 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1001500-01-1)

1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide (CAS No. 1001500-01-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide consists of a pyrazole ring linked to a nitro-substituted pyrazole moiety via a methyl group. The presence of the nitro group and the methyl substituents imparts specific chemical and biological properties to the molecule, which have been the focus of recent studies.

Recent research has highlighted the potential of 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory properties, 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide has shown promising antiviral activity. A study conducted by a team of researchers at a leading pharmaceutical institute found that the compound effectively inhibited the replication of several viruses, including influenza and herpes simplex virus. This antiviral activity is attributed to its ability to interfere with viral replication processes, making it a potential candidate for antiviral drug development.

The anticancer potential of 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide has also been explored in preclinical studies. Research published in Cancer Letters reported that the compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation, which are crucial for cancer therapy.

The pharmacokinetic properties of 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole-3-carbohydrazide have been investigated to assess its suitability for drug development. Studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-y\-l)methyl\-1H\-pyra\-zole\-3\-carbohydri\-dazide (CAS No. 1001500\-01\-) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.